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Compound of Interest

Compound Name: Actinopyrone C

Cat. No.: B011521 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed research model for the investigation of Actinopyrone C, a

sesquiterpenoid natural product isolated from Streptomyces pactum. [1][2]Given the limited

specific data on Actinopyrone C, this model incorporates information from related

actinopyrones and general pharmacological principles to propose a comprehensive research

plan.

Compound Profile: Actinopyrone C
Actinopyrone C is a member of the actinopyrone family of natural products. Its structure has

been determined, revealing a complex sesquiterpenoid. [1][2] Table 1: Physicochemical

Properties of Actinopyrone C
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Property Value Source

Molecular Formula C₂₆H₃₈O₄ [1]

IUPAC Name

5-ethyl-2-

[(2E,5E,7E,9R,10S,11Z)-10-

hydroxy-3,7,9,11-

tetramethyltrideca-2,5,7,11-

tetraenyl]-6-methoxy-3-

methylpyran-4-one

[1]

Producing Organism Streptomyces pactum [2][3]

Biological Activities and Potential Therapeutic Areas
Actinopyrone C has been reported to exhibit coronary vasodilating and weak antimicrobial

activities. [3]Analogs of Actinopyrone C have demonstrated cytotoxic effects against human

cancer cell lines, suggesting a potential for anticancer research. [4][5] Table 2: Summary of

Reported and Potential Biological Activities of Actinopyrones
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Biological Activity
Reported for
Actinopyrone C

Reported for
Analogs

Potential
Therapeutic Area

Coronary Vasodilation Yes [3] ---

Cardiovascular

diseases (e.g.,

angina, hypertension)

Antimicrobial

Weak activity against

some Gram-positive

bacteria and

dermatophytes [3]

Yes Infectious diseases

Cytotoxicity Not Reported
Yes (e.g.,

Actinopyrone D) [4]
Oncology

GRP78

Downregulation
Not Reported

Yes (Actinopyrone D)

[3]

Oncology, diseases

associated with ER

stress

Induction of ER Stress Not Reported
Yes (Actinopyrone D)

[3]
Oncology

Proposed Mechanisms of Action and Signaling
Pathways
Based on the activities of related compounds and general pharmacology, the following

mechanisms of action are proposed for investigation.

Cytotoxicity via Endoplasmic Reticulum (ER) Stress and
GRP78 Downregulation
A related compound, Actinopyrone D, has been shown to downregulate the 78 kDa glucose-

regulated protein (GRP78), a key chaperone in the ER, and induce cell death under ER stress.

[3]This suggests a promising avenue for investigating the anticancer potential of Actinopyrone
C.

Caption: Proposed ER stress-mediated apoptotic pathway for Actinopyrone C.
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Coronary Vasodilation
The coronary vasodilating effect of Actinopyrone C could be mediated by several common

pathways in vascular smooth muscle cells.

Many vasodilators act by increasing nitric oxide (NO) production, which in turn activates soluble

guanylate cyclase (sGC) to produce cyclic guanosine monophosphate (cGMP), leading to

smooth muscle relaxation.

Caption: Hypothetical involvement of the NO/cGMP pathway in Actinopyrone C-induced

vasodilation.

Vasodilation can also be achieved by modulating the activity of potassium (K+) and calcium

(Ca2+) channels in vascular smooth muscle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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